Cas no 235428-18-9 (Benzamide, N-ethyl-4-fluoro-3-nitro-)

• Product Name: Benzamide, N-ethyl-4-fluoro-3-nitro-
• CAS No: 235428-18-9
• MF: C₉H₉FN₂O₃
• MW: 212.177765607834
• MDL: MFCD12166020
• CID: 3916961
• PubChem ID: 22993854
• Update Time: 2025-10-29

Benzamide, N-ethyl-4-fluoro-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-ethyl-4-fluoro-3-nitro-
• N-Ethyl-4-fluoro-3-nitrobenzamide
• DB-096771
• 235428-18-9
• E87536
• SB77362
• CS-0209918
• AKOS008997183
• SCHEMBL13753322
• BS-32166
• MFCD12166020
• SY333593

• MDL： MFCD12166020
• Inchi： 1S/C9H9FN2O3/c1-2-11-9(13)6-3-4-7(10)8(5-6)12(14)15/h3-5H,2H2,1H3,(H,11,13)
• InChI Key： OZFUFLXVRLCAHE-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C1=CC=C(F)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 212.05972032Da
• Monoisotopic Mass: 212.05972032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.9Ų

Additional information on Benzamide, N-ethyl-4-fluoro-3-nitro-

Comprehensive Overview of Benzamide, N-ethyl-4-fluoro-3-nitro- (CAS No. 235428-18-9)

Benzamide, N-ethyl-4-fluoro-3-nitro- (CAS No. 235428-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted benzamide derivative is characterized by its unique molecular structure, which includes an ethyl group, a fluorine atom, and a nitro group attached to the benzamide core. The presence of these functional groups makes it a valuable intermediate in the synthesis of more complex molecules.

The compound's chemical formula is C₉H₉FN₂O₃, and its molecular weight is 212.18 g/mol. Researchers are particularly interested in N-ethyl-4-fluoro-3-nitrobenzamide due to its potential applications in drug discovery and development. The fluorine and nitro groups enhance the compound's reactivity, making it a versatile building block for creating biologically active molecules.

One of the most common queries related to Benzamide, N-ethyl-4-fluoro-3-nitro- is its role in medicinal chemistry. Recent studies suggest that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory and antimicrobial activities. This aligns with the growing demand for novel therapeutic agents in the pharmaceutical industry, especially in the wake of increasing antibiotic resistance.

Another area of interest is the compound's application in agrochemicals. The 4-fluoro-3-nitro substitution pattern is known to enhance the herbicidal and pesticidal efficacy of certain chemicals. As sustainable agriculture gains traction, researchers are exploring eco-friendly alternatives, and N-ethyl-4-fluoro-3-nitrobenzamide could play a pivotal role in this domain.

From a synthetic chemistry perspective, Benzamide, N-ethyl-4-fluoro-3-nitro- is often utilized in cross-coupling reactions and nucleophilic substitutions. Its stability under various reaction conditions makes it a preferred choice for chemists working on complex organic syntheses. The compound's solubility in common organic solvents like ethanol and dimethyl sulfoxide (DMSO) further adds to its utility in laboratory settings.

Market trends indicate a steady rise in the demand for N-ethyl-4-fluoro-3-nitrobenzamide, particularly in regions with robust pharmaceutical and agrochemical industries. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios, catering to the needs of research institutions and industrial laboratories.

Safety and handling of Benzamide, N-ethyl-4-fluoro-3-nitro- are also topics of frequent inquiry. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended when handling it. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage and disposal, ensuring minimal environmental impact.

In summary, Benzamide, N-ethyl-4-fluoro-3-nitro- (CAS No. 235428-18-9) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features and reactivity profile make it a valuable asset for researchers and industries alike. As scientific advancements continue, the applications of this compound are expected to expand, further solidifying its importance in the chemical sciences.